Cas no 62006-51-3 (Oxirane, 2,3-bis(4-methylphenyl)-, trans-)

• Product Name: Oxirane, 2,3-bis(4-methylphenyl)-, trans-
• CAS No: 62006-51-3
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 460817
• PubChem ID: 12963054
• Update Time: 2025-04-19

Oxirane, 2,3-bis(4-methylphenyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2,3-bis(4-methylphenyl)-, trans-
• (2S,3S)-2,3-bis(4-methylphenyl)oxirane
• DTXSID00514096
• 62006-51-3
• SCHEMBL4449315

• Inchi： 1S/C16H16O/c1-11-3-7-13(8-4-11)15-16(17-15)14-9-5-12(2)6-10-14/h3-10,15-16H,1-2H3/t15-,16-/m0/s1
• InChI Key： ZAHQDBMNEBOBDB-HOTGVXAUSA-N
• SMILES： O1[C@@H](C2C=CC(C)=CC=2)[C@@H]1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 224.12018
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53